Anserine

Specification

• CAS No.: 584-85-0
• Molecular Formula: C10H16N4O3
• Molecular Weight: 240.26 g/mol
• IUPAC Name: (2S)-2-(3-aminopropanoylamino)-3-(3-methylimidazol-4-yl)propanoic acid
• Standard InChI: InChI=1S/C10H16N4O3/c1-14-6-12-5-7(14)4-8(10(16)17)13-9(15)2-3-11/h5-6,8H,2-4,11H2,1H3,(H,13,15)(H,16,17)/t8-/m0/s1
• Standard InChI Key: MYYIAHXIVFADCU-QMMMGPOBSA-N
• Isomeric SMILES: CN1C=NC=C1C[C@@H](C(=O)O)NC(=O)CCN
• SMILES: CN1C=NC=C1CC(C(=O)O)NC(=O)CCN
• Canonical SMILES: CN1C=NC=C1CC(C(=O)O)NC(=O)CCN
• Appearance: Solid powder
• Melting Point: 226 - 228 °C

Introduction

Anserine is a dipeptide composed of β-alanine and 3-methylhistidine, making it a derivative of carnosine with an added methyl group. It is classified as a hybrid peptide, which includes compounds containing different types of amino acids linked by a peptide bond. Anserine is primarily found in the skeletal muscle and brain of certain mammals and birds, such as rabbits, cattle, and poultry.

Chemical Data for Anserine

Property	Value
Chemical Formula	C10H16N4O3
Molecular Weight	240.259 g/mol
CAS Number	584-85-0
InChI Key	MYYIAHXIVFADCU-QMMMGPOBSA-N

Biological Functions and Research Findings

Anserine has been studied for its potential biological benefits, particularly in neuroprotection and antioxidant activity. It acts as a chelating agent for copper and other transition metals, which helps protect against oxidative stress by preventing Fenton reactions.

Neuroprotective Effects

• Animal Studies: Anserine has shown promise in reducing memory loss in animal models of Alzheimer's disease. It decreases glial inflammatory activity and improves pericyte function, which enhances blood flow and reduces neurotoxicity.

• Human Studies: A study involving elderly subjects found that supplementation with anserine and carnosine increased blood flow in the prefrontal cortex, suggesting potential cognitive benefits.

Antioxidant Activity

Anserine's ability to chelate transition metals is crucial for its antioxidant properties. This action helps mitigate oxidative stress, which is linked to various diseases.

Distribution and Dietary Significance

Anserine is abundant in the muscles of birds and certain mammals but is generally absent from human tissues unless consumed through diet or due to a deficiency in serum carnosinase. It serves as a biomarker for meat consumption, particularly chicken.

Distribution in Foods

Food Source	Anserine Content
Poultry (e.g., chicken)	High
Rabbit	High
Fish (e.g., tuna, salmon)	Moderate to High
Beef and Pork	Lower